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Compound of Interest

Compound Name:
Ethyl 1-(phenylsulfonyl)piperidine-

4-carboxylate

Cat. No.: B016171 Get Quote

An In-depth Technical Guide on the Core Properties of Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate

This technical guide provides a comprehensive overview of the fundamental properties of Ethyl
1-(phenylsulfonyl)piperidine-4-carboxylate, a heterocyclic compound of interest to

researchers, scientists, and professionals in the field of drug development. This document

collates available data on its chemical structure, physical properties, and spectral

characteristics, and provides a detailed, plausible experimental protocol for its synthesis.

Chemical and Physical Properties
Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is a derivative of piperidine, featuring a

phenylsulfonyl group attached to the piperidine nitrogen and an ethyl carboxylate group at the

4-position. While specific experimentally determined physical properties for this exact

compound are not readily available in the literature, its properties can be inferred from closely

related analogues and computational predictions.

Table 1: Physicochemical Properties of Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate
and Related Compounds
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Property

Value
(Predicted/Inferred
for Target
Compound)

Reference
Compound: Ethyl
1-
(ethylsulfonyl)piper
idine-4-
carboxylate[1]

Reference
Compound: Ethyl
4-
(phenylsulfonyl)pip
erazine-1-
carboxylate[2]

Molecular Formula C₁₅H₂₁NO₄S C₁₀H₁₉NO₄S C₁₃H₁₈N₂O₄S

Molecular Weight 295.39 g/mol 249.33 g/mol 298.35 g/mol

Appearance
White to off-white

solid (predicted)
Not specified Yellow crystals[2]

Melting Point Not available Not available Not available

Boiling Point Not available Not available Not available

Solubility

Predicted to be

soluble in organic

solvents like

methanol, ethanol,

and dichloromethane.

Not specified Soluble in methanol[2]

CAS Number Not assigned 832118-87-3 Not available

Synthesis
A definitive, published synthesis protocol for Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate is not currently available. However, a highly plausible and adaptable synthetic

route can be derived from the established synthesis of the analogous compound, Ethyl 4-

(phenylsulfonyl)piperazine-1-carboxylate[2]. The proposed method involves the reaction of

ethyl piperidine-4-carboxylate with benzenesulfonyl chloride.

Experimental Protocol: Synthesis of Ethyl 1-
(phenylsulfonyl)piperidine-4-carboxylate
This protocol is adapted from the synthesis of Ethyl 4-(phenylsulfonyl)piperazine-1-

carboxylate[2].
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Materials:

Ethyl piperidine-4-carboxylate

Benzenesulfonyl chloride

Triethylamine (or another suitable base, e.g., pyridine)

Dichloromethane (or another suitable aprotic solvent, e.g., toluene)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexanes

Ethyl acetate

Procedure:

To a solution of ethyl piperidine-4-carboxylate (1.0 equivalent) and triethylamine (1.2

equivalents) in dichloromethane at 0 °C, add a solution of benzenesulfonyl chloride (1.1

equivalents) in dichloromethane dropwise.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring

the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x

volumes).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
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Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude

product.

Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl

acetate in hexanes to yield the pure Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate.

Diagram 1: Synthetic Workflow

Ethyl piperidine-4-carboxylate +
Benzenesulfonyl chloride +

Triethylamine in DCM
Reaction at 0°C to RT Aqueous Workup

(NaHCO3, Brine) Column Chromatography Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate.

Spectral Data
Specific spectral data for Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is not published.

However, the expected ¹H and ¹³C NMR chemical shifts can be predicted based on the analysis

of structurally similar N-phenylsulfonylpiperidine derivatives.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate
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Assignment
Predicted ¹H NMR Chemical

Shift (ppm)

Predicted ¹³C NMR Chemical

Shift (ppm)

Phenyl-H (ortho) 7.7 - 7.9 ~129

Phenyl-H (meta, para) 7.5 - 7.7 ~127, ~133

Piperidine-H (2,6 axial) ~3.6 ~46

Piperidine-H (2,6 equatorial) ~2.8 ~46

Piperidine-H (3,5 axial) ~1.9 ~28

Piperidine-H (3,5 equatorial) ~1.6 ~28

Piperidine-H (4) ~2.5 ~41

-OCH₂CH₃ ~4.1 (quartet) ~61

-OCH₂CH₃ ~1.2 (triplet) ~14

Carbonyl C=O - ~174

Potential Biological Activity and Signaling Pathways
While no specific biological activity has been reported for Ethyl 1-(phenylsulfonyl)piperidine-
4-carboxylate, the broader class of N-arylsulfonylpiperidine derivatives has been investigated

for various pharmacological activities. These compounds have shown potential as antibacterial,

anticancer, and anti-inflammatory agents. The phenylsulfonyl moiety is a common

pharmacophore in many biologically active molecules. Further research is required to elucidate

the specific biological targets and signaling pathways of the title compound.

Diagram 2: Logical Relationship for Investigating Biological Activity
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Caption: A logical workflow for the investigation of the biological activity of the title compound.

Conclusion
Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is a compound with potential for further

investigation in medicinal chemistry and drug discovery. This guide provides a foundational

understanding of its basic properties, a plausible synthetic route, and predicted spectral

characteristics based on available data for related compounds. The information presented

herein is intended to serve as a valuable resource for researchers initiating studies on this

molecule and its derivatives. Further experimental validation of the predicted properties and

biological activities is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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